1-(4-Chlorobenzyl)-3-(4-morpholinobut-2-yn-1-yl)urea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-(4-morpholin-4-ylbut-2-ynyl)urea
• InChI: InChI=1S/C16H20ClN3O2/c17-15-5-3-14(4-6-15)13-19-16(21)18-7-1-2-8-20-9-11-22-12-10-20/h3-6H,7-13H2,(H2,18,19,21)
• InChI Key: IKXVUBDVFJUNRL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC#CCNC(=O)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C16H20ClN3O2
• Molecular Weight: 321.80 g/mol

Description

1-(4-Chlorobenzyl)-3-(4-morpholinobut-2-yn-1-yl)urea, also known as TAK-659, is a potent and selective inhibitor of Bruton's tyrosine kinase (BTK). BTK is a non-receptor tyrosine kinase that plays a critical role in B-cell receptor (BCR) signaling, which is essential for the development and function of B-cells. TAK-659 has shown promising results in preclinical studies as a potential treatment for B-cell malignancies, autoimmune diseases, and inflammatory disorders.

Scientific Research Applications

Biomarkers of Exposure and Effect

Research on organophosphorus pesticides, such as Chlorpyrifos, reveals the development of biomarkers for exposure and effect in populations exposed occupationally. Studies have identified urinary biomarkers like trichloro-2-pyridinol (TCPy) to measure exposure levels and assess the dose-effect relationship between urinary biomarkers and cholinesterase (ChE) activity, indicating potential toxicity and health risks from exposure (Farahat et al., 2011).

Metabolism and Excretion

Research into the metabolism and excretion of pharmaceutical compounds, such as MK-0524, a prostaglandin D2 receptor antagonist, provides insight into the metabolic pathways of similarly structured chemicals. These studies highlight the primary routes of excretion and the identification of major metabolites, contributing to understanding the pharmacokinetics of novel compounds (Karanam et al., 2007).

Environmental and Occupational Exposure

Research on the exposure to environmental and occupational chemicals, such as bisphenol A (BPA) and organophosphate esters (OPEs), underscores the importance of monitoring and assessing the health impacts of chemical exposure. These studies provide evidence of widespread exposure among various populations and indicate potential health risks associated with chronic exposure to environmental pollutants (Calafat et al., 2004).

Health Effects of Chemical Exposure

Investigations into the health effects of exposure to specific chemicals, such as chlorpyrifos and bisphenol A, contribute to understanding the potential endocrine-disrupting and neurotoxic effects of chemical compounds. Studies exploring associations between chemical exposure and adverse health outcomes such as obesity and metabolic disorders provide critical insights for public health and safety regulations (Melzer et al., 2010).